Cas no 63485-67-6 ((2E)-3-(furan-2-yl)prop-2-enoyl chloride)

(2E)-3-(Furan-2-yl)prop-2-enoyl chloride is a versatile acyl chloride derivative featuring a conjugated furan-propene backbone. Its α,β-unsaturated carbonyl structure enables reactivity in nucleophilic addition and acylation reactions, making it valuable for synthesizing heterocyclic compounds, pharmaceuticals, and functional materials. The furan ring enhances electron density, facilitating selective modifications, while the prop-2-enoyl chloride group offers efficient coupling with amines or alcohols to form amides or esters. This compound is particularly useful in organic synthesis due to its stability under controlled conditions and compatibility with common reagents. Its structural features allow for applications in fine chemical production, polymer chemistry, and agrochemical intermediates. Proper handling under inert conditions is recommended due to moisture sensitivity.
(2E)-3-(furan-2-yl)prop-2-enoyl chloride structure
63485-67-6 structure
Product name:(2E)-3-(furan-2-yl)prop-2-enoyl chloride
CAS No:63485-67-6
MF:C7H5ClO2
MW:156.56640124321
MDL:MFCD00673695
CID:822293
PubChem ID:10920765

(2E)-3-(furan-2-yl)prop-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2-furyl)acryloyl chloride
    • (2E)-3-(furan-2-yl)prop-2-enoyl chloride
    • (E)-3-(furan-2-yl)acryloyl chloride
    • 2-(2-furyl)prop-2-enoyl chloride
    • 3-(2-furyl)-2-propenoyl chloride
    • 3-(2-furyl)acryloyl chloride
    • 3-(2-furyl)propenoyl chloride
    • 3-furan-2-yl-acryloyl chloride
    • BB 0258392
    • FT-0683360
    • I14-30698
    • SBB050859
    • MFCD00673695
    • 63485-67-6
    • SCHEMBL3513903
    • (E)-3-(Furan-2-yl)acryloylchloride
    • AKOS005173496
    • (E)-3-(2-furyl)acryloyl chloride
    • 2-Propenoyl chloride, 3-(2-furanyl)-
    • ALBB-011740
    • J-800065
    • J-650063
    • DB-009925
    • IMRILMSKMWAKCC-ONEGZZNKSA-N
    • SCHEMBL5250151
    • 2-propenoyl chloride, 3-(2-furanyl)-, (2E)-
    • J-640064
    • STL508882
    • 20689-54-7
    • (E)-3-(furan-2-yl)prop-2-enoyl chloride
    • F88074
    • EN300-2514770
    • BBL037199
    • MDL: MFCD00673695
    • Inchi: InChI=1S/C7H5ClO2/c8-7(9)4-3-6-2-1-5-10-6/h1-5H/b4-3+
    • InChI Key: IMRILMSKMWAKCC-ONEGZZNKSA-N
    • SMILES: C1=COC(=C1)/C=C/C(=O)Cl

Computed Properties

  • Exact Mass: 155.99785
  • Monoisotopic Mass: 155.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 224.0±15.0 °C at 760 mmHg
  • Flash Point: 129.9±27.3 °C
  • PSA: 30.21

(2E)-3-(furan-2-yl)prop-2-enoyl chloride Security Information

(2E)-3-(furan-2-yl)prop-2-enoyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E975198-10mg
(2E)-3-(furan-2-yl)prop-2-enoyl chloride
63485-67-6
10mg
$ 50.00 2022-06-05
Enamine
EN300-2514770-10.0g
(2E)-3-(furan-2-yl)prop-2-enoyl chloride
63485-67-6 95%
10.0g
$955.0 2024-06-19
A2B Chem LLC
AG80740-2.5g
(2E)-3-(2-Furyl)acryloyl chloride
63485-67-6 95%
2.5g
$370.00 2024-04-19
abcr
AB407475-1g
(2E)-3-(2-Furyl)acryloyl chloride; .
63485-67-6
1g
€786.70 2025-02-18
Aaron
AR00EM40-250mg
(2E)-3-(2-FURYL)ACRYLOYL CHLORIDE
63485-67-6 97%
250mg
$186.00 2025-02-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS3661-100mg
(2E)-3-(furan-2-yl)prop-2-enoyl chloride
63485-67-6 95%
100mg
¥742.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS3661-1g
(2E)-3-(furan-2-yl)prop-2-enoyl chloride
63485-67-6 95%
1g
¥3434.0 2024-04-18
A2B Chem LLC
AG80740-50mg
(2E)-3-(2-Furyl)acryloyl chloride
63485-67-6 95%
50mg
$73.00 2024-04-19
Ambeed
A869535-1g
(E)-3-(Furan-2-yl)acryloyl chloride
63485-67-6 97%
1g
$495.0 2025-02-21
TRC
E975198-50mg
(2E)-3-(furan-2-yl)prop-2-enoyl chloride
63485-67-6
50mg
$ 95.00 2022-06-05

Additional information on (2E)-3-(furan-2-yl)prop-2-enoyl chloride

(2E)-3-(Furan-2-yl)prop-2-enoyl Chloride: A Comprehensive Overview

The compound with CAS No. 63485-67-6, commonly referred to as (2E)-3-(furan-2-yl)prop-2-enoyl chloride, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a furan ring and an alpha, beta-unsaturated carbonyl group, making it highly reactive and versatile in various chemical reactions. The molecule's structure allows for a wide range of applications in synthetic chemistry, particularly in the synthesis of bioactive compounds and advanced materials.

Recent studies have highlighted the importance of (2E)-3-(furan-2-yl)prop-2-enoyl chloride in the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of anti-inflammatory and anticancer drugs, leveraging its ability to form stable conjugates with biologically active molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, (2E)-3-(furan-2-yl)prop-2-enoyl chloride has found utility in the field of materials science. Its reactivity makes it an ideal precursor for the synthesis of advanced polymers and coatings with tailored properties. A 2023 research article in *Macromolecules* reported the use of this compound in the creation of stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These materials hold promise for applications in sensors, drug delivery systems, and adaptive textiles.

The synthesis of (2E)-3-(furan-2-yl)prop-2-enoyl chloride typically involves the reaction of furan derivatives with appropriate alkylating agents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproduct formation and improving yield. For example, a 2023 study in *Green Chemistry* introduced a catalytic protocol using organocatalysts to facilitate the formation of this compound from readily available starting materials, aligning with the growing emphasis on sustainable chemical processes.

From an analytical standpoint, (2E)-3-(furan-2-yl)prop-2-enoyl chloride has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided detailed insights into its molecular structure and reactivity patterns. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity under various conditions, aiding in the design of new synthetic pathways and applications.

In conclusion, (2E)-3-(furan-2-yl)prop-2-enoyl chloride (CAS No. 63485-67-6) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in organic synthesis, while recent research continues to uncover new avenues for its utilization in drug discovery and materials science. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound is poised to play an even greater role in shaping future innovations in chemistry.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:63485-67-6)(2E)-3-(furan-2-yl)prop-2-enoyl chloride
A937364
Purity:99%/99%
Quantity:250mg/1g
Price ($):166.0/446.0